Cas no 5441-75-8 (Cyclohexaneacetic acid,a-cyclopentyl-)

• Product Name: Cyclohexaneacetic acid,a-cyclopentyl-
• CAS No: 5441-75-8
• MF: C₁₃H₂₂O₂
• MW: 210.312584400177
• CID: 378208
• PubChem ID: 228242
• Update Time: 2025-04-19

Cyclohexaneacetic acid,a-cyclopentyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexaneacetic acid,a-cyclopentyl-
• 2-cyclohexyl-2-cyclopentylacetic acid
• AC1L5G2V
• AC1Q5RT6
• AR-1I3134
• CTK5A0919
• cyclohexyl(cyclopentyl)acetic acid
• cyclohexyl-cyclopentyl-acetic acid
• Cyclohexyl-cyclopentyl-essigsaeure
• NSC20997
• 5441-75-8
• DTXSID00281251
• NSC-20997

• Inchi： 1S/C13H22O2/c14-13(15)12(11-8-4-5-9-11)10-6-2-1-3-7-10/h10-12H,1-9H2,(H,14,15)
• InChI Key： YPTKBGIFVCKXAY-UHFFFAOYSA-N
• SMILES： OC(C(C1CCCCC1)C1CCCC1)=O

Computed Properties

• Exact Mass: 210.16206
• Monoisotopic Mass: 210.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.062
• Boiling Point: 336.4°C at 760 mmHg
• Flash Point: 166°C
• Refractive Index: 1.513
• PSA: 37.3
• LogP: 3.45770